Cas no 1805406-06-7 (4-Bromo-3-cyano-5-fluorophenylacetic acid)

• Product Name: 4-Bromo-3-cyano-5-fluorophenylacetic acid
• CAS No: 1805406-06-7
• MF: C₉H₅BrFNO₂
• MW: 258.04390501976
• MDL: MFCD28735300
• CID: 4785273
• Update Time: 2025-11-01

4-Bromo-3-cyano-5-fluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyano-5-fluorophenylacetic acid

• MDL： MFCD28735300
• Inchi： 1S/C9H5BrFNO2/c10-9-6(4-12)1-5(2-7(9)11)3-8(13)14/h1-2H,3H2,(H,13,14)
• InChI Key： LKMRPUWTCPTARB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C#N)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromo-3-cyano-5-fluorophenylacetic acid

Introduction to 4-Bromo-3-cyano-5-fluorophenylacetic Acid (CAS No. 1805406-06-7)

4-Bromo-3-cyano-5-fluorophenylacetic acid (CAS No. 1805406-06-7) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bromine, cyano, and fluorine substituents, exhibits a range of biological activities and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding 4-Bromo-3-cyano-5-fluorophenylacetic acid.

Chemical Structure and Properties

The molecular formula of 4-Bromo-3-cyano-5-fluorophenylacetic acid is C₉H₅BrFNO₂, with a molecular weight of approximately 247.04 g/mol. The compound features a substituted phenyl ring with a bromine atom at the 4-position, a cyano group at the 3-position, and a fluorine atom at the 5-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. For instance, the bromine and fluorine substituents enhance the lipophilicity of the compound, while the cyano group contributes to its reactivity and potential biological activity.

The solubility of 4-Bromo-3-cyano-5-fluorophenylacetic acid in various solvents is an important consideration for its use in chemical reactions and biological assays. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but less soluble in water. This solubility profile makes it suitable for use in a wide range of experimental conditions.

Synthesis Methods

The synthesis of 4-Bromo-3-cyano-5-fluorophenylacetic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromo-3-cyano-5-fluorobenzaldehyde with acetic acid or an equivalent carboxylic acid derivative under appropriate conditions. Another approach involves the direct functionalization of a substituted benzene ring using transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions.

A recent study published in the Journal of Organic Chemistry reported a novel synthetic route for 4-Bromo-3-cyano-5-fluorophenylacetic acid. The researchers utilized a sequential one-pot protocol involving the bromination of 3-cyano-5-fluorobenzaldehyde followed by Knoevenagel condensation with malonic acid and subsequent hydrolysis to yield the desired product. This method offers high yields and excellent purity, making it suitable for large-scale production.

Biological Activities and Applications

4-Bromo-3-cyano-5-fluorophenylacetic acid has been investigated for its potential biological activities, particularly in the context of drug discovery and development. One area of interest is its ability to modulate specific enzymes and receptors involved in various physiological processes. For example, studies have shown that this compound can inhibit certain kinases, which are key targets in cancer therapy.

A study published in the Journal of Medicinal Chemistry explored the antiproliferative effects of 4-Bromo-3-cyano-5-fluorophenylacetic acid on human cancer cell lines. The results indicated that the compound exhibited significant cytotoxicity against breast cancer cells (MCF-7) and colon cancer cells (HCT116). Further investigation revealed that this activity was mediated through the inhibition of cyclin-dependent kinases (CDKs), which are crucial for cell cycle progression.

In addition to its anticancer properties, 4-Bromo-3-cyano-5-fluorophenylacetic acid has also shown promise as an anti-inflammatory agent. Research conducted at a leading pharmaceutical institute demonstrated that this compound could effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Future Directions

The promising preclinical results obtained with 4-Bromo-3-cyano-5-fluorophenylacetic acid have paved the way for further clinical investigation. Several Phase I clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. These trials aim to determine optimal dosing regimens, assess pharmacokinetics, and identify any potential side effects.

In parallel with clinical trials, ongoing research continues to explore new derivatives and analogs of 4-Bromo-3-cyano-5-fluorophenylacetic acid. Scientists are investigating modifications to the molecular structure to enhance potency, selectivity, and bioavailability. For instance, substituting different halogens or introducing additional functional groups may lead to compounds with improved therapeutic profiles.

Conclusion

4-Bromo-3-cyano-5-fluorophenylacetic acid (CAS No. 1805406-06-7) is a promising compound with a unique chemical structure that holds significant potential in medicinal chemistry and pharmaceutical research. Its diverse biological activities, including anticancer and anti-inflammatory properties, make it an attractive candidate for further development. As research progresses, it is likely that new insights into its mechanisms of action will emerge, leading to innovative therapeutic applications.